Cas no 325480-49-7 ((1R,2R,3R,5S)-2-(Phenylmethoxy)methyl-6-oxabicyclo3.1.0hexan-3-ol)

• Product Name: (1R,2R,3R,5S)-2-(Phenylmethoxy)methyl-6-oxabicyclo3.1.0hexan-3-ol
• CAS No: 325480-49-7
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 1059786
• PubChem ID: 10608947
• Update Time: 2025-10-05

(1R,2R,3R,5S)-2-(Phenylmethoxy)methyl-6-oxabicyclo3.1.0hexan-3-ol Chemical and Physical Properties

Names and Identifiers

• (1R,2R,3R,5S)-2-[(Phenylmethoxy)methyl]-6-oxabicyclo[3.1.0]hexan-3-ol
• DB-309635
• 325480-49-7
• (1R,2R,3R,5S)-2-((Benzyloxy)methyl)-6-oxabicyclo[3.1.0]hexan-3-ol
• (1R,2R,3R,5S)-2-(phenylmethoxymethyl)-6-oxabicyclo[3.1.0]hexan-3-ol
• (1R,2R,3R,5S)-2-(Phenylmethoxy)methyl-6-oxabicyclo3.1.0hexan-3-ol

• Inchi： 1S/C13H16O3/c14-11-6-12-13(16-12)10(11)8-15-7-9-4-2-1-3-5-9/h1-5,10-14H,6-8H2/t10-,11-,12+,13-/m1/s1
• InChI Key： LPHHAQDOQOLDFK-FVCCEPFGSA-N
• SMILES： O1[C@H]2C[C@H]([C@@H](COCC3C=CC=CC=3)[C@@H]12)O

Computed Properties

• Exact Mass: 220.109944368g/mol
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 42Ų